5-Bromo-1-(cyclopropylmethyl)pyrimidin-2(1H)-one

• IUPAC Name: 5-bromo-1-(cyclopropylmethyl)pyrimidin-2-one
• InChI: InChI=1S/C8H9BrN2O/c9-7-3-10-8(12)11(5-7)4-6-1-2-6/h3,5-6H,1-2,4H2
• InChI Key: CQGPBUVRISRPKA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2C=C(C=NC2=O)Br
• Molecular Formula: C8H9BrN2O
• Molecular Weight: 229.07 g/mol

Description

5-Bromo-1-(cyclopropylmethyl)pyrimidin-2(1H)-one, commonly referred to as 5-Bromo-1-CPMP, is a synthetic organic compound with a variety of applications in scientific research. It is a versatile compound that has been used in a wide range of studies, including those related to biochemistry, physiology, and drug development.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthetic Routes and Derivatives: Research has focused on synthesizing various derivatives of pyrimidin-2(1H)-one, exploring different synthetic routes and applications. For instance, the compound has been used as a precursor in the synthesis of pseudouridine and 5-β-D-ribofuranosyluridine, showcasing its utility in nucleoside chemistry (Brown et al., 1968). Similarly, the synthesis of 5-substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines highlights the compound's role in developing antiviral agents (Hocková et al., 2003).

Biological Applications

• Antimicrobial and Antiviral Activities: The antimicrobial and antiviral potentials of derivatives have been extensively studied. For example, novel coumarin derivatives involving pyrimidin-2(1H)-one structures have shown promising antimicrobial activities (Al-Haiza et al., 2003). Moreover, derivatives have exhibited antiviral activity against a range of viruses, indicating the compound's significance in medicinal chemistry (Bergstrom et al., 1984).

Anticancer Applications

• Cancer Research: Derivatives of "5-Bromo-1-(cyclopropylmethyl)pyrimidin-2(1H)-one" have also been investigated for their anticancer properties. Research into pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents provides insights into the compound's potential to inhibit tumor growth and inflammation (Rahmouni et al., 2016).